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Compound of Interest

Compound Name: GlyH-101

Cat. No.: B15614586 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the proper disposal

procedures for GlyH-101, a potent and reversible inhibitor of the CFTR chloride channel.

GlyH-101 Chemical and Physical Properties
A summary of the key quantitative data for GlyH-101 is presented below, offering a quick

reference for its essential characteristics.

Property Value

Molecular Weight 493.15 g/mol [1][2]

Chemical Formula C₁₉H₁₅Br₂N₃O₃[3]

Appearance Light yellow to yellow solid[4]

Solubility Soluble in DMSO to 100 mM

Storage Temperature Long-term: -20°C; Short-term: 2-8°C[1][3]

Purity ≥97%[2]

CAS Number 328541-79-3[5]
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Experimental Protocol for GlyH-101 Disposal
While specific, detailed experimental protocols for the disposal of GlyH-101 are not explicitly

published, the following step-by-step procedure is based on the information provided in the

Safety Data Sheet (SDS) and general best practices for the disposal of laboratory chemicals.

This protocol is designed to be a direct, procedural guide for operational use.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Chemical waste container (clearly labeled)

Liquid-absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Sealable plastic bags

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment to identify potential hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat, to prevent skin and eye contact.

Undiluted/Unused GlyH-101 (Solid):

Carefully transfer the solid GlyH-101 into a designated and clearly labeled chemical waste

container.

Avoid generating dust. If the powder is fine, handle it in a fume hood or a well-ventilated

area.

Ensure the waste container is compatible with the chemical.

GlyH-101 Solutions:

Do not dispose of GlyH-101 solutions down the drain.[6]
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Absorb small spills or residual solutions with a liquid-absorbent material.[6]

Carefully scoop the absorbent material and place it into a sealable plastic bag.

For larger volumes of GlyH-101 solutions, transfer the liquid directly into a labeled

chemical waste container.

Contaminated Labware:

Decontaminate glassware and equipment that has come into contact with GlyH-101.

Rinse the labware with a suitable solvent (e.g., DMSO, followed by ethanol and then

water).

Collect the rinse solvent as chemical waste.

Disposable labware (e.g., pipette tips, tubes) that has been in contact with GlyH-101
should be placed in a designated solid chemical waste container.

Waste Container Management:

Keep the chemical waste container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Final Disposal:

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal

company.

Follow all federal, state, and local environmental regulations for the disposal of chemical

waste.[6]

GlyH-101 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GlyH-101, from

initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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